3-fluoro-1-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}pyrrolidine-3-carboxamide

• IUPAC Name: 3-fluoro-1-(2-methylimidazo[1,2-b]pyridazine-6-carbonyl)pyrrolidine-3-carboxamide
• InChI: InChI=1S/C13H14FN5O2/c1-8-6-19-10(16-8)3-2-9(17-19)11(20)18-5-4-13(14,7-18)12(15)21/h2-3,6H,4-5,7H2,1H3,(H2,15,21)
• InChI Key: SQYBOEGFGSARCT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=N1)C=CC(=N2)C(=O)N3CCC(C3)(C(=O)N)F
• Molecular Formula: C13H14FN5O2
• Molecular Weight: 291.28 g/mol
• CAS No.: 2640944-19-8

Description

3-fluoro-1-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}pyrrolidine-3-carboxamide (CAS: 2640944-19-8, molecular formula: C₁₃H₁₄FN₅O₂, molecular weight: 291.281) is a heterocyclic compound featuring a pyrrolidine scaffold substituted with a fluorine atom at position 3 and a carboxamide group. The imidazo[1,2-b]pyridazine moiety is linked via a carbonyl group at position 6, with a methyl substituent at position 2 of the bicyclic system (). Fluorination at the pyrrolidine ring is a strategic modification aimed at enhancing metabolic stability and binding affinity, a common tactic in medicinal chemistry to optimize pharmacokinetic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-fluoro-1-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}pyrrolidine-3-carboxamide typically involves multiple steps, starting with the construction of the imidazo[1,2-b]pyridazine core. This can be achieved through condensation reactions, intramolecular cyclizations, and subsequent functionalization[_{{{CITATION{{{_1{Synthetic approaches and functionalizations of imidazo1,2-a ...

Industrial Production Methods: In an industrial setting, the production of this compound would involve scaling up the synthetic routes mentioned above. This would require careful control of reaction parameters, such as temperature, pressure, and the use of catalysts to optimize yield and purity. Additionally, purification techniques such as recrystallization or chromatography would be employed to obtain the final product.

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. The presence of multiple functional groups allows for a wide range of chemical transformations.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

• Reduction: Reduction reactions can be carried out using lithium aluminum hydride (LiAlH₄) or hydrogen gas (H₂) in the presence of a catalyst.

• Substitution: Nucleophilic substitution reactions can be performed using various nucleophiles, such as amines or alcohols, under acidic or basic conditions.

Major Products Formed:

Scientific Research Applications

Chemistry: In the field of chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in the creation of new chemical entities.

Biology: Biologically, 3-fluoro-1-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}pyrrolidine-3-carboxamide has shown potential as a lead compound in drug discovery. Its interactions with biological targets can be studied to develop new therapeutic agents.

Medicine: In medicine, this compound may be explored for its pharmacological properties. Its potential as an antituberculosis agent or other therapeutic applications can be investigated through preclinical and clinical studies.

Industry: In industry, this compound can be utilized in the development of new materials or chemical processes. Its unique properties may offer advantages in various industrial applications.

Mechanism of Action

The mechanism by which 3-fluoro-1-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}pyrrolidine-3-carboxamide exerts its effects involves interactions with specific molecular targets. These interactions can modulate biological pathways, leading to desired therapeutic outcomes. The exact molecular targets and pathways would need to be elucidated through detailed biochemical and pharmacological studies.

Comparison with Similar Compounds

Table 1: Key Structural and Physicochemical Comparisons

Compound Name (CAS)	Core Structure	Substituents	Molecular Weight	Notable Features	Source
Target Compound (2640944-19-8)	Imidazo[1,2-b]pyridazine	- 2-Methylimidazo[1,2-b]pyridazine - 3-Fluoro-pyrrolidine-3-carboxamide	291.281	Fluorine enhances metabolic stability; carboxamide promotes hydrogen bonding.
2-(2-methylimidazo[1,2-a]pyridin-6-yl)-7-(piperidin-4-yl)-4H-pyrimido[1,2-b]pyridazin-4-one	Pyrimido[1,2-b]pyridazinone	- Piperidin-4-yl - Pyrimido ring fused with imidazo[1,2-a]pyridine	~400 (estimated)	Piperidine increases lipophilicity; pyrimido ring may enhance π-π stacking.
6-(6-(2-(3-fluorophenyl)pyrrolidin-1-yl)imidazo[1,2-b]pyridazin-3-yl)-3,4-dihydro-2H-benzo[e][1,3]oxazin-2-one (1196546-51-6)	Imidazo[1,2-b]pyridazine fused with benzoxazinone	- 3-Fluorophenyl-pyrrolidine - Benzoxazinone	~450 (estimated)	Benzoxazinone moiety introduces rigidity; fluorophenyl enhances aromatic interactions.
6-(3-piperidin-1-yl-propoxy)-3-(4-trifluoromethyl-phenyl)-imidazo[1,2-b]pyridazine (1000156-27-3)	Imidazo[1,2-b]pyridazine	- Trifluoromethylphenyl - Piperidinyl-propoxy chain	~450 (estimated)	Trifluoromethyl group improves electronegativity; propoxy chain may affect solubility.

Key Differences in Pharmacophoric Features

Fluorine Substitution: The target compound incorporates fluorine directly on the pyrrolidine ring, which reduces oxidative metabolism compared to non-fluorinated analogs (e.g., benzoxazinone derivative in ).

Heterocyclic Linkers: The pyrimido[1,2-b]pyridazinone core in introduces an additional fused ring system, likely improving target selectivity but reducing solubility due to increased planarity. The target compound’s imidazo[1,2-b]pyridazine-pyrrolidine linkage balances rigidity and flexibility, favoring membrane permeability.

Functional Groups: The carboxamide group in the target compound supports hydrogen-bonding interactions with biological targets, a feature absent in piperidine-containing analogs (e.g., and ). The benzoxazinone moiety in 1196546-51-6 () adds steric bulk, which may limit bioavailability compared to the more compact target compound.